1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole

• IUPAC Name: [1-[(4-chlorophenyl)methyl]triazol-4-yl]-(1,2-oxazolidin-2-yl)methanone
• InChI: InChI=1S/C13H13ClN4O2/c14-11-4-2-10(3-5-11)8-17-9-12(15-16-17)13(19)18-6-1-7-20-18/h2-5,9H,1,6-8H2
• InChI Key: IPZNCSOWXBWVCU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)C(=O)C2=CN(N=N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C13H13ClN4O2
• Molecular Weight: 292.72 g/mol

Description

1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific fields. This compound belongs to the triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole is not fully understood. However, studies have suggested that it acts as an inhibitor of specific enzymes and proteins, which are involved in various biological processes. For example, it has been shown to inhibit the activity of the enzyme DNA topoisomerase II, which is essential for DNA replication and cell division. It has also been found to inhibit the activity of certain proteins involved in the immune response.
Biochemical and Physiological Effects
Studies have shown that 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole in lab experiments is its diverse biological activities. It has been shown to have potential applications in various scientific fields, making it a useful tool for researchers. However, one of the limitations of using this compound is its toxicity. It has been found to be toxic to certain cell types, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole. One area of interest is the development of new drugs based on this compound. Researchers are currently exploring its potential use in the treatment of cancer, infectious diseases, and neurological disorders. Another area of research is the investigation of its mechanism of action. Further studies are needed to fully understand how this compound interacts with specific enzymes and proteins. Additionally, researchers are interested in exploring its potential use as a pesticide and herbicide, which may have significant implications for agriculture. Overall, the diverse biological activities of 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole make it a promising compound for future research in various scientific fields.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole involves the reaction of 4-chlorobenzyl chloride with sodium azide, followed by the addition of N-(2-hydroxyethyl)isoxazolidin-5-one. The reaction is carried out in the presence of a copper catalyst, which facilitates the formation of the triazole ring. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-(4-chlorobenzyl)-4-(2-isoxazolidinylcarbonyl)-1H-1,2,3-triazole has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs. This compound has shown promising results in the treatment of cancer, infectious diseases, and neurological disorders. It has also been studied for its potential use as a pesticide and herbicide.